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Compound of Interest

Compound Name:
2,3-Dimethyl-1H-indole-6-

carboxylic acid

Cat. No.: B027352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage

of 2,3-Dimethyl-1H-indole-6-carboxylic acid (CAS No: 103986-06-7). The information herein

is compiled from publicly available safety data sheets for structurally similar compounds and

supplier recommendations. A specific Safety Data Sheet (SDS) for 2,3-Dimethyl-1H-indole-6-
carboxylic acid was not located; therefore, this compound should be handled with the care

required for a novel chemical entity, and a comprehensive risk assessment should be

conducted before use.
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Property Value Source

Molecular Formula C₁₁H₁₁NO₂ N/A

Molecular Weight 189.21 g/mol [1]

CAS Number 103986-06-7 [1]

Physical State Solid (assumed) [2]

Appearance
Yellow (inferred from similar

compounds)
[2]

Storage Temperature Room Temperature [3]

Storage Conditions
Keep in a dark place, sealed in

dry conditions.
[3]

Safety and Handling
2.1. General Precautions

Due to the lack of specific toxicity data, 2,3-Dimethyl-1H-indole-6-carboxylic acid should be

handled as a potentially hazardous substance. General laboratory safety protocols should be

strictly followed.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, safety glasses with side shields (or goggles), and chemical-resistant gloves.[4]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.[4]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.[4]

2.2. First Aid Measures

In case of exposure, follow these first-aid guidelines and seek immediate medical attention.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Storage Protocols
Proper storage is crucial to maintain the integrity and stability of 2,3-Dimethyl-1H-indole-6-
carboxylic acid.

Container: Keep the container tightly closed and properly labeled.[3]

Environment: Store in a cool, dry, and well-ventilated area.[5] Keep in a dark place to protect

from light.[3]

Incompatibilities: Store away from strong oxidizing agents, strong bases, amines, and strong

reducing agents.[6]
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4.1. Weighing and Aliquoting

Perform all weighing and aliquoting procedures within a chemical fume hood to minimize

exposure.

Use an analytical balance with a draft shield.

Handle the solid with appropriate tools (e.g., spatula) to avoid generating dust.

If creating stock solutions, select an appropriate solvent based on experimental needs

(solubility data not widely available, so small-scale solubility tests are recommended).

Seal all vials and containers tightly after use.

4.2. Spill and Waste Disposal

Spill Cleanup: In the event of a spill, wear appropriate PPE. For a dry spill, carefully sweep

or vacuum the material, avoiding dust generation, and place it into a suitable, labeled

container for disposal.[4]

Waste Disposal: Dispose of waste materials in accordance with all applicable federal, state,

and local environmental regulations. Do not allow the product to enter drains.[7]
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Workflow for Handling and Storage of 2,3-Dimethyl-1H-indole-6-carboxylic acid
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Caption: Workflow for handling and storage.
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Caption: Molecular structure of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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